Cas no 1806070-45-0 (Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806070-45-0
• MF: C₁₁H₁₁Cl₂F₂NO₂
• MW: 298.113348245621
• CID: 4874462
• Update Time: 2025-10-10

Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H11Cl2F2NO2/c1-2-18-9(17)4-6-3-8(13)7(5-12)10(16-6)11(14)15/h3,11H,2,4-5H2,1H3
• InChI Key： ZCTIZIVZNCCRAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OCC)=NC(C(F)F)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806070-45-0)

Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806070-45-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection formulations. Its molecular structure, featuring a pyridine core with strategically placed substituents, makes it a valuable intermediate in synthesizing bioactive molecules.

In recent years, the demand for fluorinated and chlorinated pyridine derivatives like Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for novel heterocyclic compounds, which are pivotal in developing next-generation therapeutics. The compound’s CAS No. 1806070-45-0 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the key trends driving interest in this compound is the rise of precision agriculture and sustainable crop protection. The difluoromethyl group, in particular, is known to improve the efficacy of agrochemicals by enhancing their binding affinity to target enzymes. This aligns with the global push for eco-friendly pesticides and reduced environmental impact, making Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate a subject of ongoing research.

From a synthetic chemistry perspective, the compound’s chloromethyl moiety offers versatility for further functionalization, enabling the creation of diverse pyridine-based scaffolds. This adaptability is crucial for addressing challenges in drug resistance and pest control, two hot topics in contemporary scientific literature. Its CAS No. 1806070-45-0 is often referenced in patents and publications exploring innovative synthetic routes.

Another area of interest is the compound’s potential in central nervous system (CNS) drug development. The pyridine ring is a common pharmacophore in CNS-active molecules, and the addition of difluoromethyl and chloromethyl groups could modulate blood-brain barrier permeability. This has led to increased searches for 1806070-45-0 in conjunction with terms like neurotherapeutics and blood-brain barrier penetration.

Quality control and analytical methods for Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate are also critical discussion points. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, particularly given its role as a high-value intermediate. The compound’s CAS No. 1806070-45-0 is frequently cited in analytical protocols and regulatory documentation.

In summary, Ethyl 4-chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806070-45-0) represents a cutting-edge example of how functionalized pyridines are shaping the future of life sciences. Its multifaceted applications—from agrochemical innovation to pharmaceutical design—underscore its importance in modern chemistry. As research continues, this compound is poised to remain a focal point for scientists addressing some of the most pressing challenges in health and agriculture.